Cas no 1219409-06-9 (Rebamipide-d)

• Product Name: Rebamipide-d
• CAS No: 1219409-06-9
• MF: C₁₉H₁₁D₄ClN₂O₄
• MW: 374.8106
• CID: 2258242
• PubChem ID: 57369397
• Update Time: 2025-11-07

Rebamipide-d Chemical and Physical Properties

Names and Identifiers

• Rebamipide-d4
• Rebamipide D4
• Rebamipide-d
• 1219409-06-9
• HY-B0360S
• DA-67134
• alpha-[(4-Chlorobenzoyl-d4)-amino]-1,2-dihydro-2-oxo-4-quinolinepropanoic Acid
• a-[(4-Chlorobenzoyl-d4)-amino]-1,2-dihydro-2-oxo-4-quinolinepropanoic Acid; OPC-12759-d4; Mucosta-d4; Proamipide-d4;
• CS-0019865
• 2-[(4-chloro-2,3,5,6-tetradeuteriobenzoyl)amino]-3-(2-oxo-1H-quinolin-4-yl)propanoic acid
• 1ST168833D4
• J-004726
• AKOS040744359
• OPC-12759-d4
• OPC12759 D4
• Proamipide D4

• Inchi： InChI=1S/C19H15ClN2O4/c20-13-7-5-11(6-8-13)18(24)22-16(19(25)26)9-12-10-17(23)21-15-4-2-1-3-14(12)15/h1-8,10,16H,9H2,(H,21,23)(H,22,24)(H,25,26)/i5D,6D,7D,8D
• InChI Key： ALLWOAVDORUJLA-KDWZCNHSSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC(=O)N2)CC(C(=O)O)NC(=O)C3=CC=C(C=C3)Cl

Computed Properties

• Exact Mass: 374.0971416g/mol
• Monoisotopic Mass: 374.0971416g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Melting Point: 290-294°C (dec.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Rebamipide-d

Recent Advances in Rebamipide-d (CAS: 1219409-06-9) Research: A Comprehensive Review

Rebamipide-d, a deuterated form of the well-known gastroprotective agent Rebamipide (CAS: 1219409-06-9), has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated derivative is designed to enhance the pharmacokinetic and pharmacodynamic properties of the parent compound, potentially offering improved therapeutic efficacy and reduced side effects. The incorporation of deuterium atoms at specific positions within the Rebamipide molecule aims to prolong its metabolic stability, a strategy known as the deuterium kinetic isotope effect (DKIE). Recent studies have focused on elucidating the biological activity, metabolic pathways, and therapeutic potential of Rebamipide-d, making it a promising candidate for further clinical development.

One of the key areas of investigation has been the comparative analysis of Rebamipide-d and its non-deuterated counterpart in preclinical models. Studies have demonstrated that Rebamipide-d exhibits a significantly extended half-life in vivo, attributed to the slower cleavage of carbon-deuterium bonds by cytochrome P450 enzymes. This property is particularly advantageous for conditions requiring sustained drug exposure, such as chronic gastritis and peptic ulcer disease. Furthermore, isotopic labeling with deuterium has been shown to reduce the formation of reactive metabolites, potentially mitigating the risk of adverse drug reactions. These findings underscore the potential of Rebamipide-d to offer a safer and more effective therapeutic option compared to conventional Rebamipide.

Another critical aspect of recent research has been the development and validation of analytical methods for quantifying Rebamipide-d in biological matrices. Advanced techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) have been employed to achieve high sensitivity and specificity in detecting the deuterated compound. These methods are essential for pharmacokinetic studies and therapeutic drug monitoring, ensuring accurate assessment of drug levels in patients. Additionally, researchers have explored the use of Rebamipide-d as an internal standard in quantitative bioanalysis, leveraging its structural similarity to Rebamipide while providing distinct mass spectrometric signatures.

In terms of clinical applications, preliminary studies have investigated the efficacy of Rebamipide-d in various gastrointestinal disorders. Animal models of gastric ulceration have shown that Rebamipide-d not only accelerates ulcer healing but also provides superior mucosal protection compared to the non-deuterated form. These effects are believed to stem from the compound's enhanced stability and prolonged interaction with target pathways, including the upregulation of prostaglandin synthesis and the suppression of inflammatory cytokines. While clinical trials in humans are still in the early stages, the preclinical data strongly support the potential of Rebamipide-d to revolutionize the treatment of gastrointestinal diseases.

Looking ahead, the pharmaceutical industry is keenly interested in the scalable synthesis of Rebamipide-d. Recent advancements in deuteration techniques, such as catalytic hydrogen-deuterium exchange and deuterium gas labeling, have improved the efficiency and cost-effectiveness of producing high-purity Rebamipide-d. These innovations are critical for meeting the anticipated demand for this compound in both research and clinical settings. Moreover, ongoing studies are exploring the potential of Rebamipide-d in combination therapies, where its enhanced pharmacokinetic profile could synergize with other therapeutic agents to achieve superior clinical outcomes.

In conclusion, Rebamipide-d (CAS: 1219409-06-9) represents a significant advancement in the field of deuterated pharmaceuticals. Its improved metabolic stability, reduced toxicity, and enhanced therapeutic efficacy position it as a promising candidate for the treatment of gastrointestinal disorders. As research progresses, further insights into its mechanisms of action and clinical potential are expected to emerge, solidifying its role in modern pharmacotherapy. The continued exploration of Rebamipide-d underscores the broader trend of leveraging isotopic modification to optimize drug performance and patient outcomes in the chemical biology and pharmaceutical industries.